Cas no 2418677-40-2 (3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine)

• Product Name: 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine
• CAS No: 2418677-40-2
• MF: C₁₁H₉F₂N₃O₄S
• MW: 317.268667936325
• CID: 5360978
• PubChem ID: 154881416
• Update Time: 2025-05-20

3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine
• Z4262565660
• 5-(3-cyano-3-fluoropyrrolidine-1-carbonyl)pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C11H9F2N3O4S/c12-11(6-14)1-2-16(7-11)10(17)8-3-9(5-15-4-8)20-21(13,18)19/h3-5H,1-2,7H2
• InChI Key： MLPPBXFCNIECNP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1CCC(C#N)(C1)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 570
• XLogP3: 0.5
• Topological Polar Surface Area: 109

Additional information on 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine

Research Briefing on 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine (CAS: 2418677-40-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of fluorinated compounds in drug discovery and development. Among these, 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine (CAS: 2418677-40-2) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in targeted therapies.

The compound 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine is characterized by the presence of both fluorosulfonyl and cyano-fluoropyrrolidine moieties, which contribute to its reactivity and biological activity. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other enzyme-targeting drugs. The fluorosulfonyl group, in particular, has been shown to enhance the compound's ability to form covalent bonds with target proteins, a property that is increasingly being exploited in the design of irreversible inhibitors.

One of the key areas of research involving this compound is its application in the development of covalent inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine as a key intermediate in the synthesis of a novel class of EGFR inhibitors. The study highlighted the compound's ability to selectively modify cysteine residues in the ATP-binding pocket of EGFR, leading to potent and irreversible inhibition of the kinase activity. This finding has significant implications for the treatment of EGFR-driven cancers, where resistance to reversible inhibitors remains a major clinical challenge.

In addition to its applications in kinase inhibitor development, recent research has explored the potential of this compound in the field of positron emission tomography (PET) tracer development. The presence of the fluorine atom in its structure makes it an attractive candidate for radiolabeling with fluorine-18, a commonly used radioisotope in PET imaging. Preliminary studies have shown that derivatives of 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine can be successfully radiolabeled and exhibit favorable pharmacokinetic properties for imaging applications.

The synthetic routes to 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine have also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis of this compound, addressing previous challenges related to yield and purity. The new synthetic approach employs a novel protecting group strategy for the pyrrolidine nitrogen, which significantly improves the overall efficiency of the process. This development is particularly important for enabling larger-scale production of the compound for both research and potential clinical applications.

From a safety and toxicological perspective, recent in vitro studies have provided preliminary data on the compound's metabolic stability and potential off-target effects. While the fluorosulfonyl group confers reactivity that is beneficial for covalent target engagement, it also raises questions about potential nonspecific reactivity with biological nucleophiles. Current research is focused on understanding these interactions and developing strategies to mitigate any undesirable effects while preserving the compound's therapeutic potential.

Looking forward, the unique properties of 3-(3-Cyano-3-fluoropyrrolidine-1-carbonyl)-5-fluorosulfonyloxypyridine position it as a valuable tool in chemical biology and drug discovery. Its applications span from medicinal chemistry to diagnostic imaging, reflecting the versatility of this scaffold. Future research directions are likely to focus on expanding its utility to additional target classes beyond kinases, as well as further optimizing its physicochemical properties for improved drug-like characteristics. The continued investigation of this compound and its derivatives promises to yield important insights and potential therapeutic breakthroughs in the coming years.